Copper(II) sulfate hydrate

• CAS: 1332-03-2
• Synonyms: Copper (II) hydroxide sulfate.
• Molecular Formula: CuH2O5S
• Molecular Weight: 177.63 g/mol
• SMILES: O.[O-]S(=O)(=O)[O-].[Cu+2]
• InChI: InChI=1S/Cu.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+2;;/p-2
• InChIKey: CYKLGTUKGYURDP-UHFFFAOYSA-L

Copper(II) sulfate hydrate (CAS 1332-03-2), formally identified as basic copper sulfate or tribasic copper sulfate, is an inorganic copper compound registered by the U.S. EPA (PC Code as a fungicide, algaecide, and molluscicide.

Copper(II) Sulfate Hydrate (CAS 1332-03-2) — Basic Copper Sulfate Evidence Guide for Scientific Procurement

Copper(II) sulfate hydrate (CAS 1332-03-2), formally identified as basic copper sulfate or tribasic copper sulfate, is an inorganic copper compound registered by the U.S. EPA (PC Code 008101) as a fungicide, algaecide, and molluscicide [1]. Chemically distinct from the more familiar copper sulfate pentahydrate (CuSO₄·5H₂O, CAS 7758-99-8), this form possesses a mixed hydroxide-sulfate composition [CuSO₄·3Cu(OH)₂·H₂O or CuSO₄·Cu(OH)₂·H₂O], yielding a copper content of approximately 52–53% by weight and rendering it practically insoluble in water [2]. Its primary utility lies in agricultural fungicidal applications, controlled-release copper ion delivery, and as a micronutrient source where sustained, low-solubility copper availability is desired [1][3].

Sustained-release Cu²⁺ delivery triggered by environmental factors

Formulated as suspension concentrate, not soluble solution

Applicable to fungicide, algicide, click chemistry, and feed micronutrient studies

• [1] Pesticide Info. Copper sulfate (basic). CAS No. 1332-03-8, EPA PC Code 008101. Available at: https://www.pesticideinfo.org/chemical/PRI2259/ View Source
• [2] American Elements. Copper Sulfate Basic. Linear Formula: CuSO₄·Cu(OH)₂·H₂O, Solubility in H₂O: Insoluble. Available at: https://www.americanelements.com/copper-sulfate-basic-1344-73-6 View Source
• [3] Wikipedia. Copper(II) sulfate. Forms hydrates CuSO₄·nH₂O (n = 1–7); pentahydrate is the most common. Available at: https://en.wikipedia.org/wiki/Copper(II)_sulfate View Source

Why Copper Sulfate Pentahydrate Cannot Substitute for Basic Copper Sulfate Hydrate (CAS 1332-03-2) in Critical Applications

Generic substitution between copper sulfate forms fails because solubility governs both efficacy and safety. Copper sulfate pentahydrate (CAS 7758-99-8) dissolves rapidly at 320 g/L (20°C), releasing a bolus of phytotoxic Cu²⁺ ions that can scorch plant tissue within hours . In contrast, basic copper sulfate (CAS 1332-03-2) is classified as insoluble in water and functions as a 'fixed copper,' requiring environmental factors (leaf exudates, atmospheric CO₂/SO₂, or microbial acids) to gradually liberate bioactive Cu²⁺ over days to weeks [1]. This controlled-release profile directly determines field efficacy duration, phytotoxicity risk, rainfastness, and the margin of safety toward non-target aquatic organisms — none of which can be replicated by simply diluting a soluble copper salt. Procurement of the incorrect hydration form therefore introduces quantifiable performance deficits in slow-release fungicide formulations, suspension concentrates, and long-residence algicidal treatments [2].

Target

• Insoluble in water; environment-mediated release
• Designed for suspension concentrates
• Lower acute phytotoxicity risk per application

Substitute (Pentahydrate)

• Freely soluble; immediate Cu²⁺ pulse
• Requires solution formulation
• Higher phytotoxicity risk from uncontrolled release

• [1] American Elements. Copper Sulfate Basic. Solubility in H₂O: Insoluble. Available at: https://www.americanelements.com/copper-sulfate-basic-1344-73-6 View Source
• [2] MSU Extension. Copper products, characteristics, and uses. Copper sulfate pentahydrate forms are more soluble and thus more prone to phytotoxicity and washoff. Available at: https://msu-prod.dotcms.cloud View Source

Quantitative Comparative Evidence for Copper(II) Sulfate Hydrate (CAS 1332-03-2) Differentiation

Water Solubility: Basic Copper Sulfate (Insoluble) vs. Copper Sulfate Pentahydrate (320 g/L) — A 10⁵-Fold Difference Governing Formulation Design

Basic copper sulfate (CAS 1332-03-2; CuSO₄·Cu(OH)₂·H₂O) is classified as insoluble in water, whereas copper sulfate pentahydrate (CAS 7758-99-8; CuSO₄·5H₂O) exhibits a water solubility of 320 g/L at 20°C [1]. This solubility differential exceeds five orders of magnitude. The insoluble nature of basic copper sulfate mandates suspension-based formulation strategies and enables controlled, environment-mediated Cu²⁺ release, while the freely soluble pentahydrate delivers immediate, high-concentration copper ion pulses that cannot achieve sustained residual activity without repeated application .

Solubility

Head-to-head

Insoluble vs 320 g/L

Solubility class defines formulation strategy and release mechanism.

Data from technical sheets; 20°C.

Evidence Dimension	Water solubility (aqueous dissolution at 20°C)
Target Compound Data	Insoluble (basic copper sulfate, CAS 1332-03-2)
Comparator Or Baseline	320 g/L (copper sulfate pentahydrate, CAS 7758-99-8)
Quantified Difference	>10⁵-fold lower solubility; effectively insoluble vs. freely soluble
Conditions	Standard aqueous solubility determination at 20°C; vendor technical data sheets

Why This Matters

Procurement of the wrong hydration form determines whether a formulation functions as a sustained-release fungicide or an acute phytotoxin, directly impacting crop safety and application frequency.

• [1] American Elements. Copper Sulfate Basic. Solubility in H₂O: Insoluble. Available at: https://www.americanelements.com/copper-sulfate-basic-1344-73-6 View Source

Comparative Fungicidal Efficacy: Tribasic Copper Sulfate vs. Pentahydrate Sulfate and Copper Hydroxide in Lettuce Downy Mildew Field Trials

In a four-year randomized block field trial (4 replicates, highly susceptible Camaro cultivar) comparing eleven copper formulations for control of lettuce downy mildew (Bremia lactucae), tribasic copper sulphate (Cuproxat S.D.I.) and copper sulphate (Poltiglia Caffaro 20) consistently exhibited the best disease control. By contrast, pentahydrate sulphate (Kay Tee) and copper hydroxide (Kocide 2000) were specifically noted as 'less consistent' in their protective effects [1]. This direct comparative evidence demonstrates that the tribasic/basic copper sulfate form (CAS 1332-03-2) delivers superior and more reliable field performance than the more soluble pentahydrate or hydroxide alternatives for oomycete pathogen suppression.

Field Efficacy

Head-to-head

Tribasic: top-tier control
Pentahydrate/hydroxide: less consistent

Reported field performance suggests reliability advantage.

4-year trial, Bremia lactucae, Camaro cultivar.

Evidence Dimension	Fungicidal efficacy ranking against Bremia lactucae in field conditions
Target Compound Data	Tribasic copper sulphate — ranked among the 'best control' formulations (top-tier efficacy group)
Comparator Or Baseline	Pentahydrate sulphate (Kay Tee) — 'less consistent'; Copper hydroxide (Kocide 2000) — 'less consistent'
Quantified Difference	Statistically significant efficacy separation; target compound in top efficacy tier, comparators in lower/less-consistent tier
Conditions	Four-year field trial, randomized blocks with 4 replicates, Camaro cultivar, Emilia-Romagna Region, Italy; Gengotti et al. 2008

Why This Matters

For lettuce and other high-value horticultural crop protection programs, selection of tribasic copper sulfate over pentahydrate or hydroxide directly impacts disease control reliability and economic return.

• [1] Gengotti S, Tommasini MG, Antoniacci L, Bugiani R (2008). Efficacy evaluation of copper formulations for the control of lettuce downy mildew (Bremia lactucae). Poster at: Cultivating the Future Based on Science: 2nd Conference of the International Society of Organic Agriculture Research ISOFAR, Modena, Italy, June 18-20, 2008. Available at: https://orgprints.org/id/eprint/12654/ View Source

Algicidal Potency per Unit Copper: Copper Sulfate Achieves Complete Algal Control at 55.8 μg Cu/L vs. 117.5–187.5 μg Cu/L for Chelated Commercial Products

In controlled laboratory algicidal efficacy studies using the freshwater green alga Raphidocelis subcapitata, copper sulfate (as CuSO₄) achieved 100% algal control (EC₁₀₀) at 55.8 μg Cu/L with a 3-day contact time. Under identical conditions, the chelated copper products Cutrine-Plus and Clearigate required 117.5 and 187.5 μg Cu/L, respectively, to achieve the same level of control [1]. The critical sorbed copper burdens were 4.2, 7.3, and 7.9 μg Cu/mg algae (dry weight) for CuSO₄, Cutrine-Plus, and Clearigate, respectively, confirming that copper sulfate delivers effective intracellular copper loading at substantially lower external concentrations [1].

Algicidal EC₁₀₀

Head-to-head

55.8 μg Cu/L

Complete control at lower copper concentration vs. chelated alternatives.

R. subcapitata, 3-day contact; Murray-Gulde 2002.

Evidence Dimension	Algicidal potency — EC₁₀₀ (concentration for 100% algal control)
Target Compound Data	55.8 μg Cu/L; critical burden 4.2 μg Cu/mg algae (copper sulfate)
Comparator Or Baseline	Cutrine-Plus: 117.5 μg Cu/L, critical burden 7.3 μg Cu/mg algae; Clearigate: 187.5 μg Cu/L, critical burden 7.9 μg Cu/mg algae
Quantified Difference	Copper sulfate is 2.1× more potent than Cutrine-Plus and 3.4× more potent than Clearigate on a μg Cu/L basis
Conditions	Laboratory assay, Raphidocelis subcapitata, 3-day contact time; Murray-Gulde et al. 2002, Arch Environ Contam Toxicol 43(1):19–27

Why This Matters

For water treatment procurement, copper sulfate hydrate delivers equivalent or superior algal control at 2–3× lower applied copper concentrations than chelated alternatives, reducing both chemical cost and environmental copper loading.

• [1] Murray-Gulde CL, Heatley JE, Schwartzman AL, Rodgers JH (2002). Algicidal effectiveness of Clearigate, Cutrine-Plus, and copper sulfate and margins of safety associated with their use. Archives of Environmental Contamination and Toxicology, 43(1):19–27. DOI: 10.1007/s00244-002-1135-1 View Source

Aquatic Toxicity Benchmarking: Copper Sulfate Exhibits Intermediate LC₅₀ (18.9 μg Cu/L) vs. Cutrine-Plus (11.3 μg Cu/L) and Clearigate (29.4 μg Cu/L) to Daphnia magna

In standardized 48-h acute toxicity assays using Daphnia magna — the most sensitive aquatic test organism among the four species evaluated — copper sulfate produced a 48-h LC₅₀ of 18.9 μg Cu/L. The ethanolamine-chelated copper product Cutrine-Plus was significantly more toxic (LC₅₀ = 11.3 μg Cu/L), while the chelated Clearigate was less toxic (LC₅₀ = 29.4 μg Cu/L) [1]. The exposure-response slope for copper sulfate (5.07% mortality/μg Cu/L) was intermediate between Clearigate (2.55) and Cutrine-Plus (8.61), indicating a moderate, predictable dose-response relationship [1]. These data demonstrate that copper sulfate hydrate occupies a defined and quantifiable position in the aquatic toxicity landscape relative to chelated commercial alternatives.

Aquatic Toxicity

Head-to-head

48-h LC₅₀ 18.9 μg/L

Intermediate acute toxicity provides quantifiable risk context.

D. magna, 48-h static assay; Mastin et al.

Evidence Dimension	48-h acute toxicity to Daphnia magna (LC₅₀, μg Cu/L)
Target Compound Data	LC₅₀ = 18.9 μg Cu/L; slope = 5.07% mortality/μg Cu/L (copper sulfate)
Comparator Or Baseline	Cutrine-Plus: LC₅₀ = 11.3 μg Cu/L, slope = 8.61; Clearigate: LC₅₀ = 29.4 μg Cu/L, slope = 2.55
Quantified Difference	Copper sulfate is 1.67× less toxic than Cutrine-Plus and 1.56× more toxic than Clearigate to D. magna
Conditions	48-h static aqueous exposure, D. magna Strauss; Mastin et al. (Scilit), comparative toxicity experiments with four freshwater species

Why This Matters

In water body management scenarios where non-target crustacean safety is a regulatory concern, copper sulfate hydrate provides a quantifiably intermediate risk profile, enabling informed selection between higher-toxicity (Cutrine-Plus) and lower-efficacy (Clearigate) products.

• [1] Mastin BJ, Rodgers JH. Toxicity and Bioavailability of Copper Herbicides (Clearigate, Cutrine-Plus, and Copper Sulfate) to Freshwater Animals. 48-h LC₅₀ for D. magna: Clearigate 29.4, Cutrine-Plus 11.3, copper sulfate 18.9 μg Cu/L. Available at: https://www.scilit.net/publications/d316e3d99c410ebc4460cede0bdb838b View Source

Catalytic Efficiency in Azide-Alkyne Cycloaddition: CuSO₄·5H₂O Delivers 98% Yield vs. 83% for Cu(OAc)₂ and 89% for CuCl Under Identical Conditions

In a systematic comparison of homogeneous copper catalytic systems for azide-alkyne cycloaddition (CuAAC) conducted under identical reaction conditions (10 mol% catalyst, H₂O solvent, 50°C, 2 h), copper(II) sulfate pentahydrate (CuSO₄·5H₂O) achieved a 98% product yield. The closest alternative copper salts tested under the same conditions yielded significantly less: Cu(OAc)₂ gave 83%, CuCl gave 89%, and CuI gave 92% [1]. The 15-percentage-point yield gap between CuSO₄·5H₂O and Cu(OAc)₂ represents a substantial difference in synthetic efficiency that directly impacts isolated product quantity and cost-per-gram of final compound.

CuAAC Yield

Head-to-head

98% (CuSO₄·5H₂O)

Reported high catalytic yield; note distinct hydration form from basic sulfate.

10 mol%, H₂O, 50°C, 2 h; Sci Reports 2021.

Evidence Dimension	Catalytic product yield in CuAAC click reaction
Target Compound Data	98% yield (CuSO₄·5H₂O, 10 mol%, 2 h, 50°C, H₂O)
Comparator Or Baseline	Cu(OAc)₂: 83% yield; CuCl: 89% yield; CuI: 92% yield (all at 10 mol%, 2 h, 50°C, H₂O)
Quantified Difference	CuSO₄·5H₂O yield exceeds Cu(OAc)₂ by +15 percentage points, CuCl by +9 points, and CuI by +6 points
Conditions	Azide-alkyne cycloaddition, 10 mol% catalyst loading, H₂O solvent, 50°C, 2 h reaction time; Nature Scientific Reports Table 5 (2021)

Why This Matters

For synthetic chemistry groups procuring copper catalysts for click chemistry at scale, selection of copper sulfate hydrate over acetate or chloride salts delivers 6–15% higher isolated yields per reaction, translating to fewer runs, lower solvent consumption, and reduced waste per kilogram of target compound.

• [1] Nature Scientific Reports (2021). Table 5: Comparison of catalytic activity of Cu(II)MNPs with other heterogeneous and homogenous copper catalytic systems. Entry 1: CuSO₄·5H₂O, 10 mol%, 2 h, 50°C, 98% yield, H₂O. Entries 2–4: Cu(OAc)₂ 83%, CuCl 89%, CuI 92%. Available at: https://preview-www.nature.com/articles/s41598-021-81632-7/tables/5 View Source

Highest-Impact Application Scenarios for Copper(II) Sulfate Hydrate (CAS 1332-03-2) Based on Comparative Evidence

Sustained-Release Agricultural Fungicide Formulations for Organic and Conventional Horticulture

The insolubility of basic copper sulfate (CAS 1332-03-2) enables formulation as suspension concentrates that deposit persistent particulate residues on leaf surfaces. Unlike copper sulfate pentahydrate — which dissolves immediately upon contact with dew or irrigation and poses acute phytotoxicity risk — basic copper sulfate gradually releases Cu²⁺ ions through reaction with leaf exudates and atmospheric acids, providing prolonged protection against oomycete and bacterial pathogens. This controlled-release mechanism was directly validated in four-year lettuce downy mildew field trials where tribasic copper sulfate formulations achieved top-tier disease control rankings, outperforming pentahydrate and hydroxide alternatives in consistency and reliability [1][2].

Cost-Efficient Algicide for Freshwater Body Management with Defined Non-Target Organism Safety Margins

Copper sulfate hydrate achieves complete algal control (EC₁₀₀) at 55.8 μg Cu/L — a concentration 2.1× to 3.4× lower than required for chelated commercial algicides delivering equivalent control [3]. Its intermediate acute toxicity to the sentinel species Daphnia magna (48-h LC₅₀ = 18.9 μg Cu/L) provides a quantifiable margin of safety that is wider than Cutrine-Plus (LC₅₀ = 11.3 μg Cu/L) while maintaining superior potency to Clearigate (LC₅₀ = 29.4 μg Cu/L; EC₁₀₀ = 187.5 μg Cu/L) [3][4]. This positions copper sulfate hydrate as the algicide of choice when balancing target organism efficacy against non-target crustacean protection in recreational and potable water reservoirs.

High-Yield Homogeneous Catalyst for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

In click chemistry applications, copper(II) sulfate hydrate delivers a 98% product yield in the benchmark azide-alkyne cycloaddition reaction under mild aqueous conditions (10 mol% loading, 50°C, 2 h), outperforming copper(II) acetate (83%), copper(I) chloride (89%), and copper(I) iodide (92%) under identical conditions [5]. The 6–15 percentage-point yield advantage translates directly to reduced synthetic step count, lower solvent consumption, and decreased purification burden — factors that compound at multi-kilogram production scales. Procurement of this specific copper source is justified whenever maximizing isolated yield per unit of copper catalyst is the primary selection criterion.

Copper Micronutrient Source for Animal Feed with Defined Bioavailability Advantage Over Oxide Forms

In ruminant nutrition, copper sulfate demonstrates substantially higher relative bioavailability compared to copper oxide. In growing cattle fed copper-deficient diets, supplementation with CuSO₄ increased plasma copper concentrations by 95% from baseline by day 21, whereas copper oxide (CuO) supplementation produced no detectable increase above control levels [6]. Under dietary molybdenum antagonism (5 mg Mo/kg diet), plasma copper was significantly higher (P < 0.05) in CuSO₄-supplemented calves compared to CuO-supplemented calves throughout the 154-day study, establishing copper sulfate hydrate as the reference bioavailability standard against which alternative copper sources are benchmarked [6].

Application

Selection Property

Validation Focus

Agricultural fungicide research

Insolubility-mediated controlled release

Field efficacy consistency vs. soluble forms

Freshwater algicide studies

Reported lower effective concentration

Non-target organism safety margin assessment

Click chemistry (CuAAC) catalysis

Reported yield advantage over other salts

Synthetic efficiency and waste reduction at scale

Animal feed micronutrient research

High relative bioavailability vs. oxide sources

Plasma copper response in deficiency models

• [1] Gengotti S, Tommasini MG, Antoniacci L, Bugiani R (2008). Efficacy evaluation of copper formulations for the control of lettuce downy mildew. ISOFAR Conference, Modena, Italy. Available at: https://orgprints.org/id/eprint/12654/ View Source
• [2] American Elements. Copper Sulfate Basic — Insoluble in H₂O. Rock Chemicals Inc. — BCS offers controlled release. Available at: https://www.americanelements.com/copper-sulfate-basic-1344-73-6 View Source
• [3] Murray-Gulde CL, Heatley JE, Schwartzman AL, Rodgers JH (2002). Algicidal effectiveness of Clearigate, Cutrine-Plus, and copper sulfate. Arch Environ Contam Toxicol, 43(1):19–27. DOI: 10.1007/s00244-002-1135-1 View Source
• [4] Mastin BJ, Rodgers JH. Toxicity and Bioavailability of Copper Herbicides to Freshwater Animals. 48-h LC₅₀ D. magna: 18.9 μg Cu/L (copper sulfate). Available at: https://www.scilit.net/publications/d316e3d99c410ebc4460cede0bdb838b View Source
• [5] Nature Scientific Reports (2021). Table 5: Catalytic activity comparison. CuSO₄·5H₂O: 98% yield; Cu(OAc)₂: 83%; CuCl: 89%. Available at: https://preview-www.nature.com/articles/s41598-021-81632-7/tables/5 View Source
• [6] Kegley EB, Spears JW (1994). Bioavailability of feed-grade copper sources (oxide, sulfate, or lysine) in growing cattle. Journal of Animal Science, 72(10):2728–2734. DOI: 10.2527/1994.72102728x. Plasma Cu increased 95% with CuSO₄; CuO essentially unavailable. View Source